Butyl 6-chloro-2H-chromene-3-carboxylate

• IUPAC Name: butyl 6-chloro-2H-chromene-3-carboxylate
• InChI: InChI=1S/C14H15ClO3/c1-2-3-6-17-14(16)11-7-10-8-12(15)4-5-13(10)18-9-11/h4-5,7-8H,2-3,6,9H2,1H3
• InChI Key: ILRPQVSQESAMSQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC2=C(C=CC(=C2)Cl)OC1
• Molecular Formula: C14H15ClO3
• Molecular Weight: 266.72 g/mol
• CAS No.: 338759-52-7

Description

Butyl 6-chloro-2H-chromene-3-carboxylate is a useful research compound. Its molecular formula is C14H15ClO3 and its molecular weight is 266.72. The purity is usually 95%.
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Scientific Research Applications

Synthetic Studies and Structural Analysis

• Synthesis of Chromene Derivatives

  Research has focused on the synthesis of various chromene derivatives, including those related to Butyl 6-chloro-2H-chromene-3-carboxylate. For instance, Li et al. (2013) synthesized key intermediates for the study of antitumor antibiotics, using a process that could be relevant to the synthesis of this compound (Li et al., 2013).

• Crystal Structure Analysis

  Detailed structural analysis through spectroscopy and X-ray crystallography is a common approach in the study of chromene derivatives. This kind of analysis is crucial for understanding the molecular structure and potential applications of compounds like this compound (Li et al., 2013).

Biological and Medicinal Applications

• Antibacterial Activity

  Chromene derivatives have been studied for their antibacterial properties. For example, Behrami (2014) reported the synthesis of 4-Chloro-chromen-2-one derivatives, demonstrating their bacteriostatic and bactericidal activities. This suggests potential antibacterial applications for this compound (Behrami, 2014).

• Antimicrobial Activity

  El Azab et al. (2014) synthesized chromene derivatives showing significant antimicrobial activity. This could imply similar properties for this compound, indicating its potential in antimicrobial applications (El Azab et al., 2014).

Chemical Synthesis and Modification

• Efficient Synthesis Methods

  Research by Kysil et al. (2011) on methyl 4-chloro-6-fluoro-3-formyl-2H-chromene-2-carboxylate, a compound structurally similar to this compound, highlights efficient synthesis methods that could be applicable for creating a variety of chromene derivatives (Kysil et al., 2011).

• Modification and Derivatization

  The possibility of modifying chromene derivatives to create a range of compounds suggests potential applications in various fields, including material science and drug development. This is exemplified by studies like those of Modranka and Ochocki (2004), who explored the synthesis of phosphonate derivatives of chromenes (Modranka & Ochocki, 2004).